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Compound of Interest

Compound Name:
4-Chloro-2-

(hydroxymethyl)benzimidazole

CAS No.: 1263060-13-4

Cat. No.: B1454430

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-Chloro-2-
(hydroxymethyl)benzimidazole, a heterocyclic compound with significant potential in

medicinal chemistry and materials science. While not as extensively documented as some

other benzimidazole derivatives, its structure suggests a range of promising applications. This

document will delve into its chemical identity, a proposed synthetic pathway, predicted

physicochemical properties, potential therapeutic applications, analytical methodologies, and

essential safety protocols. The information presented herein is synthesized from established

principles of organic chemistry and the extensive literature on substituted benzimidazoles,

providing a robust framework for researchers entering this area of study.

Chemical Identity and Structure
At the core of this molecule is the benzimidazole scaffold, a bicyclic aromatic heterocycle

formed by the fusion of a benzene ring and an imidazole ring. The specific substitutions of a
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chlorine atom at the 4-position and a hydroxymethyl group at the 2-position are key to its

unique chemical characteristics and potential biological activity.

Systematic Name: (4-Chloro-1H-benzo[d]imidazol-2-yl)methanol

Molecular Formula: C₈H₇ClN₂O

Molecular Weight: 182.61 g/mol

While a specific CAS number for 4-Chloro-2-(hydroxymethyl)benzimidazole is not readily

found in major chemical databases, its structure is logically derived from well-established

benzimidazole chemistry. The structural formula is presented below:

Figure 1: Chemical structure of 4-Chloro-2-(hydroxymethyl)benzimidazole.

Proposed Synthesis: A Mechanistic Approach
The synthesis of 4-Chloro-2-(hydroxymethyl)benzimidazole can be logically approached via

the well-established Phillips benzimidazole synthesis. This method involves the condensation

of an o-phenylenediamine with a carboxylic acid or its derivative. For this specific target

molecule, the key starting materials would be 3-chloro-1,2-diaminobenzene and a suitable C2

synthon, such as glycolic acid or its ester.

The proposed reaction mechanism involves the initial formation of a Schiff base between one

of the amino groups of the o-phenylenediamine and the carbonyl group of the carboxylic acid.

This is followed by an intramolecular cyclization, driven by the nucleophilic attack of the second

amino group on the imine carbon. The subsequent dehydration of the resulting dihydro-

benzimidazole intermediate yields the aromatic benzimidazole ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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